2-(4-fluorophenoxy)-N-((5-(furan-2-yl)pyridin-3-yl)methyl)acetamide

• IUPAC Name: 2-(4-fluorophenoxy)-N-[[5-(furan-2-yl)pyridin-3-yl]methyl]acetamide
• InChI: InChI=1S/C18H15FN2O3/c19-15-3-5-16(6-4-15)24-12-18(22)21-10-13-8-14(11-20-9-13)17-2-1-7-23-17/h1-9,11H,10,12H2,(H,21,22)
• InChI Key: FUNGALYLDAHAHQ-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=CN=CC(=C2)CNC(=O)COC3=CC=C(C=C3)F
• Molecular Formula: C18H15FN2O3
• Molecular Weight: 326.3 g/mol
• CAS No.: 2034339-98-3

Description

2-(4-fluorophenoxy)-N-((5-(furan-2-yl)pyridin-3-yl)methyl)acetamide is a useful research compound. Its molecular formula is C18H15FN2O3 and its molecular weight is 326.327. The purity is usually 95%.
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Scientific Research Applications

Virtual Screening and Compound Optimization

A virtual screening campaign aimed at discovering new compounds active at serotonin receptors identified a structurally unique compound, leading to the synthesis of various derivatives with potential pro-cognitive properties. This research indicates the potential application of similar compounds in the development of novel antipsychotic or antidepressant medications with cognitive benefits (Staroń et al., 2019).

Fluoroionophores and Metal Ion Detection

The development of fluoroionophores based on diamine-salicylaldehyde derivatives highlights another application area, focusing on the spectral diversity of these compounds when interacting with various metal cations. This research demonstrates the potential of similar compounds in specific metal ion detection, which is crucial in environmental monitoring and biochemistry (Hong et al., 2012).

Antiproliferative Activity in Cancer Research

The synthesis and study of new functionalized pyridine-linked thiazole derivatives through a (hydrazonomethyl)phenoxy-acetamide spacer have shown promising anticancer activity against various cancer cell lines. This suggests that compounds with similar structural features could be explored further for their potential in cancer therapy, particularly in targeting liver carcinoma and breast cancer (Alqahtani & Bayazeed, 2020).

Chemosensor Development for Metal Ion Monitoring

A simple "off–on fluorescence type" chemosensor has been synthesized for Zn2+ detection, demonstrating high selectivity and sensitivity in aqueous solutions and living cells. This indicates the utility of similar acetamide derivatives in developing sensitive tools for monitoring essential metal ions in biological and environmental samples (Park et al., 2015).